Cas no 89100-05-0 (2-Butanone, 4-(4-methoxyphenyl)-3-(2-methyloxiranyl)-)

89100-05-0 structure
Product name:2-Butanone, 4-(4-methoxyphenyl)-3-(2-methyloxiranyl)-
2-Butanone, 4-(4-methoxyphenyl)-3-(2-methyloxiranyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butanone, 4-(4-methoxyphenyl)-3-(2-methyloxiranyl)-
- 4-(4-methoxyphenyl)-3-(2-methyloxiran-2-yl)butan-2-one
- DTXSID30527932
- 4,5-Anhydro-1,3-dideoxy-3-[(4-methoxyphenyl)methyl]-4-methylpent-2-ulose
- 89100-05-0
-
- Inchi: InChI=1S/C14H18O3/c1-10(15)13(14(2)9-17-14)8-11-4-6-12(16-3)7-5-11/h4-7,13H,8-9H2,1-3H3
- InChI Key: FVYARSPCDUCEKR-UHFFFAOYSA-N
- SMILES: CC(=O)C(CC1=CC=C(C=C1)OC)C2(CO2)C
Computed Properties
- Exact Mass: 234.125594432g/mol
- Monoisotopic Mass: 234.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.8Ų
- XLogP3: 1.7
2-Butanone, 4-(4-methoxyphenyl)-3-(2-methyloxiranyl)- Related Literature
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Michael R. Norris,Brandi M. Cossairt J. Mater. Chem. A, 2015,3, 14585-14591
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Lin Jin,Shofarul Wustoni Lab Chip, 2018,18, 574-584
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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